Cas no 74536-29-1 (3-(Boc-amino)-L-alanine)

3-(Boc-amino)-L-alanine is a protected derivative of L-alanine, featuring a tert-butoxycarbonyl (Boc) group on the amino functionality. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group, enabling selective deprotection under mild acidic conditions. Its high purity and stability make it suitable for solid-phase and solution-phase peptide coupling reactions. The Boc protection ensures compatibility with standard Fmoc-based strategies, offering versatility in orthogonal protection schemes. Additionally, its chiral integrity is preserved, making it valuable for synthesizing enantiomerically pure peptides and modified amino acid derivatives. This reagent is particularly useful in medicinal chemistry and bioconjugation applications.
3-(Boc-amino)-L-alanine structure
3-(Boc-amino)-L-alanine structure
Product Name:3-(Boc-amino)-L-alanine
CAS No:74536-29-1
MF:C8H16N2O4
MW:204.223642349243
MDL:MFCD02683451
CID:1034764
PubChem ID:10352859
Update Time:2025-06-28

3-(Boc-amino)-L-alanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid
    • 3-(Boc-amino)-L-alanine
    • (2S)-2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • H-dap(boc)-oh
    • H-DPR(BOC)-OH
    • NBETA-BOC-L-2,3-DIAMINOPROPIONIC ACID
    • AmbotzHAA8860
    • L-Alanine,3-[[(1,1-dimethylethoxy)carbonyl]amino]
    • 3-[(tert-butoxycarbonyl)amino]-L-alanine
    • (2S)-2-amino-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
    • Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • L-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • (S)-2-AMINO-3-(TERT-BUTOXYCARBONYLAMINO)PROPANOIC ACID
    • HLDap(Boc)OH
    • ZSJIIZWMJVWKIR-YFKPBYRVSA-N
    • Nb-Boc-L-2,3-diaminopropionic acid
    • 4409AH
    • A
    • MDL： MFCD02683451
    • Inchi： 1S/C8H16N2O4/c1-8(2,3)14-7(13)10-4-5(9)6(11)12/h5H,4,9H2,1-3H3,(H,10,13)(H,11,12)/t5-/m0/s1
    • InChI Key： ZSJIIZWMJVWKIR-YFKPBYRVSA-N
    • SMILES： O(C(NC[C@@H](C(=O)O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 204.11100
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 364.1±37.0℃ at 760 mmHg
  • Solubility: Dissolution (67 g/l) (25 º C),
  • PSA: 105.14000
  • LogP: 0.82770

3-(Boc-amino)-L-alanine Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(Boc-amino)-L-alanine Pricemore >>

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